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Compound of Interest

Compound Name: Hippuryl-His-Leu-OH

Cat. No.: B1329654 Get Quote

For researchers, scientists, and professionals in drug development, understanding the tools of

the trade is paramount. This guide provides an in-depth look at Hippuryl-His-Leu-OH, a key

substrate in the study of the Renin-Angiotensin System (RAS), a critical pathway in

cardiovascular regulation.

Synonyms and Identifiers for Hippuryl-His-Leu-OH
In scientific literature, Hippuryl-His-Leu-OH is known by a variety of names. Clarity in

terminology is crucial for accurate research and communication. The following table

summarizes the most common synonyms and identifiers for this compound.[1][2][3][4][5][6][7]

[8][9][10]

Category Synonym/Identifier

Common Abbreviations
HHL, Hip-His-Leu, Bz-Gly-His-Leu, N-Benzoyl-

Gly-His-Leu

Full Chemical Names

Hippuryl-L-histidyl-L-leucine, N-(N-(N-

benzoylglycyl)-L-histidinyl)-L-leucine, benzoyl-

glycyl-histidyl-leucine

IUPAC Name

(2S)-2-[[(2S)-2-[(2-benzamidoacetyl)amino]-3-

(1H-imidazol-5-yl)propanoyl]amino]-4-

methylpentanoic acid

CAS Number 31373-65-6
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The Role of Hippuryl-His-Leu-OH in the Renin-
Angiotensin Signaling Pathway
Hippuryl-His-Leu-OH serves as a synthetic substrate for Angiotensin-Converting Enzyme

(ACE), a central enzyme in the Renin-Angiotensin System (RAS).[2][11][12][13][14] The RAS is

a hormonal cascade that plays a vital role in regulating blood pressure and fluid balance. The

canonical RAS pathway is depicted below.

Angiotensinogen
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Vasoconstriction Aldosterone Secretion

Increased Blood Pressure

Preparation

Enzymatic Reaction Quantification
Prepare Reagents:

- HHL Substrate
- ACE Enzyme

- Buffer
- Inhibitor/Sample

Incubate HHL,
ACE, and Inhibitor Terminate Reaction Extract Hippuric Acid Measure Hippuric Acid

(e.g., HPLC, Spectrophotometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ACE Inhibition Assay - Protocol - OneLab [onelab.andrewalliance.com]

2. researchgate.net [researchgate.net]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

5. Sensitive method for quantitation of angiotensin-converting enzyme (ACE) activity in
tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Colorimetric, high-throughput assay for screening Angiotensin I-converting enzyme
inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

7. idpublications.org [idpublications.org]

8. etflin.com [etflin.com]

9. A fluorescence-based protocol for quantifying angiotensin-converting enzyme activity -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. tandfonline.com [tandfonline.com]

11. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays:
comparison using marine cryptides and tentative threshold determinations with captopril and
losartan - PubMed [pubmed.ncbi.nlm.nih.gov]

12. scialert.net [scialert.net]

13. Selectivity of converting-enzyme inhibitors for angiotensin I versus bradykinin hydrolysis
reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

14. Review of Angiotensin-converting Enzyme Inhibitory Assay: Rapid Method in Drug
Discovery of Herbal Plants - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Hippuryl-His-Leu-
OH in Research]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1329654?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329654?utm_src=pdf-custom-synthesis
https://onelab.andrewalliance.com/library/ace-inhibition-assay-eq01KwkQ
https://www.researchgate.net/publication/257888137_Measuring_Angiotensin-I_Converting_Enzyme_Inhibitory_Activity_by_Micro_Plate_Assays_Comparison_Using_Marine_Cryptides_and_Tentative_Threshold_Determinations_with_Captopril_and_Losartan
https://www.medchemexpress.com/hippuryl-his-leu-oh.html
https://www.researchgate.net/figure/Effect-of-angiotensin-converting-enzyme-ACE-inhibitor-ACEI-on-the-Hip-His-Leu-HHL_fig1_312203148
https://pubmed.ncbi.nlm.nih.gov/7503795/
https://pubmed.ncbi.nlm.nih.gov/7503795/
https://pubmed.ncbi.nlm.nih.gov/19839596/
https://pubmed.ncbi.nlm.nih.gov/19839596/
https://www.idpublications.org/wp-content/uploads/2015/04/INHIBITION-OF-ANGIOTENSIN-CONVERTING-ENZYME-ACE-BY-VIOLA-MANDSHURICA-EXTRACTION.pdf
https://etflin.com/article/114
https://pubmed.ncbi.nlm.nih.gov/17406486/
https://pubmed.ncbi.nlm.nih.gov/17406486/
https://www.tandfonline.com/doi/pdf/10.3109/13880209.2012.674534
https://pubmed.ncbi.nlm.nih.gov/24131339/
https://pubmed.ncbi.nlm.nih.gov/24131339/
https://pubmed.ncbi.nlm.nih.gov/24131339/
https://scialert.net/fulltext/?doi=ajdd.2013.120.129
https://pubmed.ncbi.nlm.nih.gov/2161922/
https://pubmed.ncbi.nlm.nih.gov/2161922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5414448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5414448/
https://www.benchchem.com/product/b1329654#synonyms-for-hippuryl-his-leu-oh-in-research-literature
https://www.benchchem.com/product/b1329654#synonyms-for-hippuryl-his-leu-oh-in-research-literature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1329654#synonyms-for-hippuryl-his-leu-oh-in-
research-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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